|
REACTION_CXSMILES
|
Br[CH2:2][CH2:3][O:4][CH2:5][CH2:6][O:7][CH3:8].[N-:9]=[N+:10]=[N-:11].[Na+]>>[N:9]([CH2:2][CH2:3][O:4][CH2:5][CH2:6][O:7][CH3:8])=[N+:10]=[N-:11] |f:1.2|
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|
Name
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|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
BrCCOCCOC
|
|
Name
|
|
|
Quantity
|
1.07 g
|
|
Type
|
reactant
|
|
Smiles
|
[N-]=[N+]=[N-].[Na+]
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
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CUSTOM
|
|
Details
|
The crude product was used in the next step without further purification
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|
Name
|
|
|
Type
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product
|
|
Smiles
|
N(=[N+]=[N-])CCOCCOC
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 607 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 76.5% |
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
